Cas no 1361592-14-4 (5-Chloro-3-(2,4,6-trichlorophenyl)picolinic acid)

• Product Name: 5-Chloro-3-(2,4,6-trichlorophenyl)picolinic acid
• CAS No: 1361592-14-4
• MF: C₁₂H₅Cl₄NO₂
• MW: 336.985599279404
• CID: 4968031
• Update Time: 2025-10-28

5-Chloro-3-(2,4,6-trichlorophenyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-3-(2,4,6-trichlorophenyl)picolinic acid

• Inchi： 1S/C12H5Cl4NO2/c13-5-2-8(15)10(9(16)3-5)7-1-6(14)4-17-11(7)12(18)19/h1-4H,(H,18,19)
• InChI Key： QURAPRJXWBVQOQ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1=CC(=CN=C1C(=O)O)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 332
• XLogP3: 4.8
• Topological Polar Surface Area: 50.2

Additional information on 5-Chloro-3-(2,4,6-trichlorophenyl)picolinic acid

5-Chloro-3-(2,4,6-Trichlorophenyl)Picolinic Acid: A Comprehensive Overview

5-Chloro-3-(2,4,6-Trichlorophenyl)Picolinic Acid (CAS No. 1361592-14-4) is a highly specialized organic compound with significant applications in various fields of chemistry and material science. This compound belongs to the class of picolinic acids, which are derivatives of picoline—a heterocyclic aromatic compound with a nitrogen atom in the six-membered ring. The presence of chlorine substituents at specific positions on both the picoline ring and the trichlorophenyl group imparts unique chemical and physical properties to this compound.

The molecular structure of 5-Chloro-3-(2,4,6-Trichlorophenyl)Picolinic Acid is characterized by a picoline ring substituted at position 5 with a chlorine atom and at position 3 with a trichlorophenyl group. The trichlorophenyl group itself is a phenyl ring with three chlorine atoms attached at positions 2, 4, and 6. This substitution pattern ensures high stability and reactivity in certain chemical environments. The carboxylic acid group (-COOH) present in the molecule contributes to its ability to form salts and coordinate with metal ions, making it valuable in coordination chemistry and catalysis.

Recent studies have highlighted the potential of 5-Chloro-3-(2,4,6-Trichlorophenyl)Picolinic Acid as a ligand in the synthesis of metal-organic frameworks (MOFs) and coordination polymers. These materials have garnered significant attention due to their high surface area, porosity, and tunable properties, which make them ideal for applications in gas storage, catalysis, and sensing technologies. For instance, researchers have demonstrated that this compound can act as a versatile ligand for constructing MOFs with exceptional stability under harsh conditions.

In addition to its role in materials science, 5-Chloro-3-(2,4,6-Trichlorophenyl)Picolinic Acid has shown promise in medicinal chemistry. Its ability to coordinate with metal ions such as zinc(II), copper(II), and iron(III) has led to investigations into its potential as a chelating agent for treating metal poisoning or as a component in drug delivery systems. Furthermore, the compound's structural similarity to certain bioactive molecules has inspired studies into its potential as an anti-inflammatory or anti-cancer agent.

The synthesis of 5-Chloro-3-(2,4,6-Trichlorophenyl)Picolinic Acid typically involves multi-step organic synthesis strategies. One common approach includes the chlorination of picoline derivatives followed by nucleophilic substitution or coupling reactions to introduce the trichlorophenyl group. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes for its production.

From an analytical standpoint, 5-Chloro-3-(2,4,6-Trichlorophenyl)Picolinic Acid can be characterized using various spectroscopic techniques such as UV-vis spectroscopy for studying its electronic transitions or NMR spectroscopy for determining its molecular structure. X-ray crystallography has also been employed to elucidate the precise arrangement of atoms in its crystal lattice.

Despite its numerous applications, it is crucial to consider the safety and environmental impact of 5-Chloro-3-(2,4,6-Trichlorophenyl)Picolinic Acid. While it is not classified as a hazardous substance under normal conditions of use and storage (as per current regulations), proper handling procedures should be followed to minimize exposure risks. Ongoing research is focused on optimizing its synthesis pathways and exploring biodegradable alternatives to reduce environmental footprint.

In conclusion,5-Chloro-3-(2,4,6-Trichlorophenyl)Picolinic Acid stands out as a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical properties make it an invaluable tool for advancing materials science and medicinal chemistry research. As scientific understanding continues to evolve alongside technological innovations in synthesis methods and characterization techniques,5-Chloro-3-(2,4Tricholorphenyl Picolinate) will undoubtedly play an increasingly important role in shaping future advancements.